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Introduction
Six-Transmembrane Epithelial Antigen of the Prostate 1 (STEAP1) is a cell surface protein that

is overexpressed in a variety of cancers, including prostate, bladder, and Ewing sarcoma, while

having limited expression in normal tissues.[1][2] This expression pattern makes STEAP1 an

attractive target for cancer immunotherapy. The STEAP1 (102-116) peptide, with the amino

acid sequence HQQYFYKIPILVINK, has been identified as an immunogenic epitope that can

be presented to CD4+ helper T cells, playing a crucial role in initiating an anti-tumor immune

response.[3] Measuring the cytokine release from immune cells, such as Peripheral Blood

Mononuclear Cells (PBMCs), after stimulation with the STEAP1 (102-116) peptide is a critical

step in evaluating the efficacy of STEAP1-targeted immunotherapies and vaccines.

These application notes provide detailed protocols for stimulating PBMCs with the STEAP1

(102-116) peptide and subsequently measuring the release of key cytokines using Enzyme-

Linked Immunosorbent Assay (ELISA) and Intracellular Cytokine Staining (ICS) followed by

flow cytometry.
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The following diagrams illustrate the general signaling pathway for T-cell activation and the

experimental workflows for measuring cytokine release.
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Experimental Workflow for Cytokine Release Measurement
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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